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Compound of Interest

Compound Name: Carfentrazon-ethyl-d5
CAS No.: 2140327-60-0
Cat. No.: B15559564
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Carfentrazone-ethyl-d5, a
deuterated analog of the herbicide Carfentrazone-ethyl. This document is intended for
researchers, scientists, and professionals in drug development and related fields who require
detailed technical information, including its chemical properties, mechanism of action, analytical
methodologies, and synthesis.

Introduction

Carfentrazone-ethyl-d5 is the stable isotope-labeled version of Carfentrazone-ethyl, a
triazolinone herbicide. The deuterium labeling makes it an invaluable tool in analytical and
research settings, particularly as an internal standard for quantitative analysis of
Carfentrazone-ethyl in various matrices by mass spectrometry.[1][2] Its use allows for accurate
guantification by correcting for matrix effects and variations in sample preparation and
instrument response.
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Carfentrazone-ethyl itself is a potent, post-emergence contact herbicide used for the control of
broadleaf weeds in various crops.[3] Its mode of action involves the inhibition of the enzyme
protoporphyrinogen oxidase (PPO), a key enzyme in the chlorophyll and heme biosynthesis
pathway in plants.[4]

Chemical and Physical Properties

Carfentrazone-ethyl-d5 is a viscous yellow liquid.[5] Below is a summary of its key chemical
and physical properties.

Property Value Source(s)

Ethyl-d5 2-chloro-3-{2-chloro-
5-[4-(difluoromethyl)-4,5-

Chemical Name dihydro-3-methyl-5-oxo-1H- [1]
1,2,4-triazol-1-yl]-4-fluoro-
phenyl}propionate
Carfentrazone Ethyl D5 (ethyl

Synonyms [6]
D5)

CAS Number 2140327-60-0 [2]

Molecular Formula C15HoDsCI2F3N303 [2]

Molecular Weight 417.22 g/mol [7]

Assay (Purity) >98.0% (HPLC) [7]

Appearance Viscous yellow liquid [5]

Storage Temperature 2-8°C [7]

Properties of the non-deuterated form, Carfentrazone-ethyl, are also provided for reference:
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Property Value Source(s)
Molecular Formula C15H14CI2F3N30s3 [8]
Molecular Weight 412.19 g/mol [9]

Melting Point -22.1 °C [9]

Boiling Point 350-355 °C 9]

Log P (octanol/water) 3.36 [9]

Water Solubility ;;rgg/L at 20°C, 2z moll at [10]

Mechanism of Action: Protoporphyrinogen Oxidase
(PPO) Inhibition

Carfentrazone-ethyl acts by inhibiting the enzyme protoporphyrinogen oxidase (PPO), which is
crucial for the biosynthesis of both chlorophyll and heme in plants. This inhibition leads to a
cascade of events resulting in rapid cell death.

The key steps in the mechanism of action are:

« Inhibition of PPO: Carfentrazone-ethyl, after being absorbed by the plant, is hydrolyzed to its
active acid form, carfentrazone, which then inhibits PPO.[11][12]

o Accumulation of Protoporphyrinogen IX: The blockage of PPO leads to the accumulation of
its substrate, protoporphyrinogen IX, in the chloroplasts.

o Extrachloroplastic Conversion: Protoporphyrinogen IX leaks out of the chloroplasts into the
cytoplasm.

e Formation of Protoporphyrin IX: In the cytoplasm, a non-enzymatic oxidation of
protoporphyrinogen IX to protoporphyrin IX occurs.

o Generation of Reactive Oxygen Species (ROS): In the presence of light and oxygen, the
accumulated protoporphyrin IX acts as a photosensitizer, generating highly reactive singlet
oxygen (102).
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 Lipid Peroxidation and Membrane Damage: The singlet oxygen causes rapid peroxidation of
lipids in the cell membranes, leading to loss of membrane integrity, leakage of cellular
contents, and ultimately, cell death. This manifests as rapid necrosis of plant tissues.[4]

Caption: Mechanism of action of Carfentrazone-ethyl via PPO inhibition.

Experimental Protocols
Synthesis of Carfentrazone-ethyl-d5

A plausible synthetic route for Carfentrazone-ethyl-d5 involves a final esterification step using
deuterated ethanol. The general synthesis of the non-deuterated Carfentrazone-ethyl is first
achieved, followed by the introduction of the deuterium label.

Step 1: Synthesis of Carfentrazone (the carboxylic acid precursor)

The synthesis of the carboxylic acid precursor, 2-chloro-3-{2-chloro-5-[4-(difluoromethyl)-4,5-
dihydro-3-methyl-5-oxo0-1H-1,2,4-triazol-1-yl]-4-fluorophenyl}propionic acid, can be achieved
through a multi-step process. One patented method involves the reaction of 1-(5-amino-4-
chloro-2-fluorophenyl)-4-difluoromethyl-3-methyl-1H-1,2,4-triazol-5-one with acrylic acid via a
diazo arylation reaction.[13]

Step 2: Esterification with Deuterated Ethanol

e To areaction flask, add the synthesized carboxylic acid precursor, deuterated ethanol (d6-
ethanol), an acidic catalyst (e.g., sulfuric acid or p-toluenesulfonic acid), and a suitable
solvent such as toluene.[13]

o Reflux the reaction mixture until the esterification is complete, which can be monitored by
techniques like Thin Layer Chromatography (TLC) or High-Performance Liquid
Chromatography (HPLC).

» After completion, cool the mixture and wash it successively with water and a mild aqueous
base (e.g., sodium bicarbonate solution) to remove the acid catalyst and any unreacted
carboxylic acid.

o Separate the organic layer, dry it over an anhydrous salt (e.g., sodium sulfate), and remove
the solvent under reduced pressure to yield crude Carfentrazone-ethyl-d5.
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 Purify the product using column chromatography to obtain the final high-purity

Carfentrazone-ethyl-d5.
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Caption: Simplified workflow for the synthesis of Carfentrazone-ethyl-d5.

Analytical Method: Quantification by HPLC-MS/MS

The following is a representative protocol for the analysis of Carfentrazone-ethyl in a sample

matrix, using Carfentrazone-ethyl-d5 as an internal standard. This method is based on the

widely used QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) sample

preparation technique followed by High-Performance Liquid Chromatography-Tandem Mass

Spectrometry (HPLC-MS/MS) analysis.

4.2.1. Sample Preparation: QUEChERS Protocol

» Homogenization: Homogenize a representative sample (e.g., 10-15 g of plant material or

soil) to ensure uniformity.

o Extraction:

o Place the homogenized sample into a 50 mL centrifuge tube.

o Add 10 mL of acetonitrile.

o Spike the sample with a known concentration of Carfentrazone-ethyl-d5 internal standard

solution.

o Add the appropriate QUEChERS extraction salts (e.g., magnesium sulfate, sodium

chloride, sodium citrate).
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o Shake vigorously for 1 minute to ensure thorough mixing and extraction.

o Centrifuge at a high speed (e.g., >3000 rpm) for 5 minutes to separate the organic and
aqueous layers.

» Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

[e]

Take an aliquot of the supernatant (acetonitrile layer).

o

Transfer it to a d-SPE tube containing a cleanup sorbent (e.g., primary secondary amine
(PSA) to remove organic acids and sugars, and C18 to remove nonpolar interferences).

Vortex for 30 seconds.

o

[¢]

Centrifuge for 5 minutes.
o Final Extract: The resulting supernatant is the final extract, ready for HPLC-MS/MS analysis.
4.2.2. HPLC-MS/MS Analysis

e Instrumentation: A high-performance liquid chromatograph coupled to a tandem mass
spectrometer with an electrospray ionization (ESI) source.

o Chromatographic Column: A chiral column (e.g., amylose- or cellulose-based) is required for
the enantioselective separation of Carfentrazone-ethyl and its metabolites.[14] For general
quantification, a standard C18 column can be used.

o Mobile Phase: A gradient of water (often with a modifier like formic acid or ammonium
formate) and an organic solvent (e.g., methanol or acetonitrile).

« Injection Volume: Typically 5-10 pL.
e Mass Spectrometry:
o lonization Mode: Positive Electrospray lonization (ESI+).

o Detection Mode: Multiple Reaction Monitoring (MRM). Specific precursor-to-product ion
transitions for both Carfentrazone-ethyl and Carfentrazone-ethyl-d5 need to be optimized
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for the specific instrument.

» Quantification: The concentration of Carfentrazone-ethyl in the sample is determined by
comparing the peak area ratio of the analyte to the internal standard (Carfentrazone-ethyl-
d5) against a calibration curve prepared with known concentrations of both compounds.
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Caption: Experimental workflow for the analysis of Carfentrazone-ethyl using Carfentrazone-
ethyl-d5 as an internal standard.
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Metabolism and Degradation

Carfentrazone-ethyl is metabolized in plants and animals and degrades in the environment.
The primary metabolic pathway involves the hydrolysis of the ethyl ester to form the
corresponding carboxylic acid, carfentrazone (also referred to as carfentrazone-chloropropionic
acid), which is also herbicidally active.[10][11]

Further metabolism can occur through hydroxylation of the methyl group on the triazolinone
ring and dehydrochlorination.[10] In the environment, Carfentrazone-ethyl is susceptible to
hydrolysis, particularly under alkaline conditions, and photolysis.[15] Its major degradation
products in soil and water include carfentrazone-chloropropionic acid and other related acids.
[15]

Conclusion

Carfentrazone-ethyl-d5 is an essential analytical tool for researchers studying the herbicide
Carfentrazone-ethyl. Its use as an internal standard ensures accurate and reliable
guantification in complex matrices. A thorough understanding of the chemical properties,
mechanism of action, and analytical methodologies of both the deuterated and non-deuterated
forms of this compound is crucial for its effective application in research and regulatory
settings. This guide provides a foundational resource for professionals working in these areas.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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